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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B10800284 Get Quote

Introduction

Esomeprazole is a proton pump inhibitor widely used for the treatment of acid-related

disorders. It is commercially available as a magnesium salt, and the accurate determination of

magnesium content is crucial for quality control and to ensure compliance with pharmacopeial

standards. Atomic Absorption Spectrometry (AAS) is a simple, rapid, and efficient method for

the quantitative determination of magnesium in esomeprazole magnesium bulk drug and its

formulations.[1] This application note provides a detailed protocol for the determination of

magnesium content in esomeprazole magnesium using flame atomic absorption spectrometry,

based on established and validated methods.[1][2]

Principle

Atomic absorption spectrometry is based on the principle that atoms of an element in the

ground state absorb light at a specific wavelength when the light is passed through an atomic

vapor of the sample. In this application, a sample containing esomeprazole magnesium is

prepared and introduced into a flame, where it is atomized. A light beam from a magnesium

hollow-cathode lamp is directed through the flame, and the amount of light absorbed is

proportional to the concentration of magnesium atoms in the sample.
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1. Reagents and Materials

Esomeprazole Magnesium reference standard and sample

Magnesium standard solution (1000 µg/mL), NIST traceable[1]

Lanthanum Chloride (LaCl₃)[1] or Lanthanum Oxide (La₂O₃)[2]

Hydrochloric Acid (HCl), analytical grade[1][2]

Milli-Q water or deionized water[1]

Volumetric flasks (20 mL, 25 mL, 100 mL, 200 mL, 1000 mL)[1][2]

Pipettes

2. Instrument and Apparatus

Atomic Absorption Spectrometer equipped with a deuterium lamp for background correction.

[1]

Magnesium hollow-cathode lamp

Air-acetylene flame[2]

3. Preparation of Solutions

3.1. Lanthanum Solution (4%)

Dissolve 4 g of lanthanum chloride in 50 mL of Milli-Q water and dilute to 100 mL in a

volumetric flask.[1] Alternatively, a lanthanum solution can be prepared by transferring 58.7 g of

lanthanum oxide to a 1000-mL volumetric flask, wetting with water, and cautiously dissolving in

250 mL of hydrochloric acid in portions while cooling.[2]

3.2. Standard Magnesium Stock Solution (1000 µg/mL)

A commercially available NIST traceable 1000 µg/mL magnesium standard is used as the stock

solution.[1]
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3.3. Working Standard Solutions

Stock Solution B (25 µg/mL): Transfer 0.5 mL of the 1000 µg/mL magnesium standard stock

solution into a 20 mL volumetric flask, add 4 mL of 1 N hydrochloric acid, and dilute to

volume with Milli-Q water.[1]

Calibration Standards: Prepare a series of calibration standards by diluting Stock Solution B.

For example, transfer 0.1 mL, 0.2 mL, 0.3 mL, 0.4 mL, and 0.5 mL of Stock Solution B into

separate 25 mL volumetric flasks. Add 1 mL of the 4% Lanthanum Chloride solution to each

flask and dilute to volume with Milli-Q water.[1] This will result in concentrations of 0.1, 0.2,

0.3, 0.4, and 0.5 µg/mL of magnesium. The USP monograph suggests a similar range of

standard solutions.[2]

3.4. Sample Solution

Accurately weigh about 100 mg of the esomeprazole magnesium sample and transfer it to a

100 mL volumetric flask. Add 20 mL of 1 N hydrochloric acid and dilute to volume with Milli-Q

water. Allow the solution to stand for 30 minutes. Transfer 0.25 mL of this solution to a 25 mL

volumetric flask, add 1 mL of the 4% Lanthanum Chloride solution, and dilute to volume with

Milli-Q water.[1]

3.5. Blank Solution

Transfer 1 mL of the 4% Lanthanum Chloride solution to a 25 mL volumetric flask and dilute to

the mark with Milli-Q water.[1]
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Parameter Value

Wavelength 285.2 nm[1][2]

Slit Width 0.2 nm[1]

Lamp High-speed deuterium (D2) lamp[1]

Read Time 3.0 seconds[1]

Flame Air-acetylene[2]

Table 2: Method Validation Parameters

Parameter Result

Linearity Range 0.1 - 0.5 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.01 µg/mL[1]

Limit of Quantification (LOQ) 0.03 µg/mL[1]

Table 3: Recovery Study Results

Spiked Concentration Level Percentage Recovery (%)

Low 91.85[1]

Medium 95.02[1]

High 97.89[1]

Table 4: Analysis of Esomeprazole Magnesium Bulk Sample

Parameter Result
USP Acceptance Criteria
(on anhydrous basis)

Magnesium Content (%) 3.48[1] 3.30% – 3.70%[2]
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Caption: Experimental workflow for the determination of magnesium in esomeprazole.
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Click to download full resolution via product page

Caption: Detailed sample preparation flowchart.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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